Cas no 90874-50-3 (Indan-1-YL-methyl-amine hydrochloride)

• Product Name: Indan-1-YL-methyl-amine hydrochloride
• CAS No: 90874-50-3
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• MDL: MFCD10000533
• CID: 2952795
• Update Time: 2025-05-23

Indan-1-YL-methyl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 茚满-1-基-甲胺盐
• INDAN-1-YL-METHYL-AMINE HYDROCHLORIDE
• N-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride
• 4152AJ
• SB39804
• Indan-1-yl-methyl-amine hydrochloride, AldrichCPR
• N-methyl-2,3-dihydro-1H-inden-1-amine;hydrochloride
• 1-Indanamine, N-methyl-, hydrochloride (7CI)
• 1H-Inden-1-amine, 2,3-dihydro-N-methyl-, hydrochloride (9CI)
• 1-Methylamino-2,3-dihydro-1H-indene hydrochloride
• Indan-1-YL-methyl-amine hydrochloride

• MDL： MFCD10000533
• Inchi： 1S/C10H13N.ClH/c1-11-10-7-6-8-4-2-3-5-9(8)10;/h2-5,10-11H,6-7H2,1H3;1H
• InChI Key： KVEVQZVPEWEGEU-UHFFFAOYSA-N
• SMILES： Cl.C1C=C2CCC(C2=CC=1)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 133
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on Indan-1-YL-methyl-amine hydrochloride

Comprehensive Overview of Indan-1-YL-methyl-amine hydrochloride (CAS No. 90874-50-3): Properties, Applications, and Research Insights

Indan-1-YL-methyl-amine hydrochloride (CAS No. 90874-50-3) is a specialized organic compound with a molecular structure that combines an indane core with a methylamine hydrochloride moiety. This unique combination grants it distinct chemical and pharmacological properties, making it a subject of interest in pharmaceutical research and fine chemical synthesis. The compound's CAS registry number (90874-50-3) ensures precise identification in global databases, while its systematic name reflects its structural complexity.

In recent years, the demand for Indan-1-YL-methyl-amine hydrochloride has surged due to its potential applications in drug discovery and material science. Researchers are particularly intrigued by its role as a building block for bioactive molecules, especially in the development of central nervous system (CNS) therapeutics. Its structural similarity to certain neurotransmitter modulators has sparked investigations into its efficacy for neurological conditions, aligning with the growing public interest in brain health supplements and cognitive enhancers.

The synthesis of Indan-1-YL-methyl-amine hydrochloride typically involves multi-step organic reactions, including reductive amination and salt formation. Advanced techniques like HPLC purification and spectroscopic characterization (e.g., NMR, FT-IR) ensure high purity, a critical factor for pharmaceutical-grade intermediates. This aligns with the industry's focus on green chemistry and sustainable synthesis, topics frequently searched by professionals seeking eco-friendly alternatives.

From a commercial perspective, CAS No. 90874-50-3 is often listed by chemical suppliers under categories like pharmaceutical intermediates or research chemicals. Its stability as a hydrochloride salt enhances shelf-life, addressing common logistical concerns in the supply chain. Discussions in online forums frequently highlight questions about its solubility (notably in water and polar solvents) and storage conditions, reflecting practical user inquiries.

Ongoing studies explore the structure-activity relationship (SAR) of Indan-1-YL-methyl-amine derivatives, a hot topic in medicinal chemistry. Computational tools like molecular docking are increasingly used to predict its interactions with biological targets, resonating with the rise of AI-driven drug design in public discourse. Additionally, its potential as a precursor for fluorescent probes has garnered attention in diagnostic imaging research.

Regulatory compliance for 90874-50-3 varies by region, but it generally falls under standard laboratory chemical guidelines. Safety data sheets (SDS) emphasize routine precautions, such as glove use and ventilation, which align with workplace safety trends. Notably, the compound's non-inclusion in controlled substance lists makes it accessible for legitimate research, a point clarified in frequent search queries.

Future directions for Indan-1-YL-methyl-amine hydrochloride may include optimization via continuous flow chemistry or biocatalysis, reflecting industry shifts toward process intensification. Its versatility positions it as a candidate for high-throughput screening libraries, answering the demand for novel scaffolds in drug development pipelines.